Cas no 1935728-46-3 (N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide)

• Product Name: N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide
• CAS No: 1935728-46-3
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 6361739
• PubChem ID: 121589424
• Update Time: 2025-10-31

N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(CYANOMETHYL)-4-ETHENYL-N-PHENYLBENZAMIDE
• AKOS030685318
• 1935728-46-3
• EN300-26679738
• N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide

• Inchi： 1S/C17H14N2O/c1-2-14-8-10-15(11-9-14)17(20)19(13-12-18)16-6-4-3-5-7-16/h2-11H,1,13H2
• InChI Key： KEBWUEFRAJRUJP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C=C)=CC=1)N(CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 262.110613074g/mol
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide

Professional Introduction to N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide (CAS No. 1935728-46-3)

N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide, with the CAS number 1935728-46-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both a cyano and an ethenyl substituent on the benzene ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for further pharmacological exploration.

The structural configuration of N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide is highly intriguing from a molecular perspective. The cyano group (-CN) introduces a strong electron-withdrawing effect, which can influence the electronic properties of the aromatic system. This feature is particularly useful in designing molecules with specific reactivity profiles, enabling applications in cross-coupling reactions and other synthetic transformations. Additionally, the ethenyl group (-CH=CH2) provides a site for further functionalization, allowing chemists to tailor the compound for various biochemical interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The benzamide core structure is known for its ability to interact with biological targets such as enzymes and receptors, making it a versatile scaffold for drug discovery. The specific modifications present in N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide may enhance its binding affinity and selectivity towards certain biological pathways.

One of the most exciting aspects of this compound is its potential role in developing novel therapeutic agents. Researchers have been investigating how structural modifications can influence the biological activity of benzamide derivatives. The cyano group, for instance, has been shown to enhance metabolic stability while maintaining pharmacological efficacy. Similarly, the ethenyl substituent can be used to introduce conformational constraints that improve binding to target proteins. These insights are crucial for designing molecules that can effectively modulate biological processes.

The synthesis of N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds. Additionally, protecting group strategies are often employed to ensure regioselectivity during multi-step syntheses. These methods are essential for producing high-purity samples suitable for further characterization and testing.

Characterization of N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide involves a combination of spectroscopic techniques and analytical methods. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for elucidating the molecular structure, while mass spectrometry (MS) provides information about molecular weight and fragmentation patterns. Infrared (IR) spectroscopy helps confirm the presence of functional groups such as amides and cyano groups. These analytical tools are indispensable for verifying the identity and purity of the compound before proceeding with biological evaluations.

Beyond its synthetic significance, N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide holds promise in interdisciplinary research. Its unique structural features make it an attractive candidate for studying molecular interactions at the interface of chemistry and biology. For instance, computational modeling techniques can be used to predict how this compound might bind to biological targets based on its three-dimensional structure. Such studies can provide valuable insights into drug design principles and help identify new therapeutic strategies.

The broader impact of this compound extends to industrial applications as well. Benzamide derivatives are widely used in agrochemicals, dyes, and specialty chemicals due to their versatile reactivity. The specific modifications present in N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide could make it a valuable building block for developing new materials with enhanced properties. For example, its ability to undergo selective functionalization could be exploited in creating polymers or coatings with tailored characteristics.

In conclusion, N-(Cyanomethyl)-4-ethenyl-N-phenylbenzamide (CAS No. 1935728-46-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for further exploration in pharmacology, synthetic chemistry, and material science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.